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Compound of Interest

Compound Name: 2-Chloroisophthalic acid

Cat. No.: B1349401 Get Quote

Essential Safety and Handling Guide for 2-
Chloroisophthalic Acid
For immediate reference, this guide provides critical safety, handling, and disposal information

for researchers, scientists, and drug development professionals working with 2-
Chloroisophthalic acid (CAS RN: 13049-16-6).

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 2-Chloroisophthalic acid was not

publicly available at the time of this document's creation. The following guidance is based on

available hazard information and general safety protocols for handling solid, chlorinated, and

aromatic carboxylic acids. Users should always consult a comprehensive and verified SDS

from their chemical supplier before handling this substance and perform a thorough risk

assessment for their specific laboratory procedures.

Hazard Profile
Based on available data, 2-Chloroisophthalic acid is classified with the following hazards:

H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.[1]

H315: Causes skin irritation.[1]
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H319: Causes serious eye irritation.[1]

H332: Harmful if inhaled.[1]

Given its chemical structure as a chlorinated aromatic carboxylic acid, it should be handled as

a corrosive solid that can release irritating dust and potentially toxic fumes upon heating.[2][3]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for various

laboratory operations involving 2-Chloroisophthalic acid.
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Read and understand all available safety information and establish a designated work

area within a certified chemical fume hood.[2]

Ensure an emergency eyewash station and safety shower are readily accessible and

unobstructed.

Assemble all necessary equipment and reagents before starting work.

Don the appropriate PPE as outlined in the table above.

Execution:

Handle 2-Chloroisophthalic acid as a solid powder, taking care to minimize dust

generation.[2]

When transferring the solid, use a spatula or other appropriate tool. Avoid pouring, which

can create dust clouds.

If dissolving, slowly add the solid to the solvent to avoid splashing.

Keep all containers of 2-Chloroisophthalic acid tightly closed when not in use.

Post-Handling:

Thoroughly clean the work area after handling is complete.

Decontaminate all equipment that came into contact with the chemical.

Properly doff and dispose of contaminated PPE.

Wash hands and any exposed skin thoroughly with soap and water.

Spill Response Plan
Small Spills (in a fume hood):

Alert others in the immediate area.
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Wearing appropriate PPE, gently cover the spill with an absorbent material suitable for

acids (e.g., sodium bicarbonate or a commercial acid neutralizer).

Once neutralized, carefully sweep the material into a designated chemical waste

container.

Clean the spill area with soap and water.

Large Spills (or any spill outside of a fume hood):

Evacuate the immediate area and alert others.

If safe to do so, close the doors to the laboratory.

Contact your institution's emergency response team.

Do not attempt to clean up a large spill without proper training and equipment.

Disposal Plan
Solid Waste:

Dispose of un-used 2-Chloroisophthalic acid and any contaminated disposable

materials (e.g., gloves, absorbent pads) in a clearly labeled hazardous waste container for

halogenated organic solids.

Do not mix with other waste streams unless compatibility is confirmed.

Liquid Waste:

Solutions of 2-Chloroisophthalic acid should be collected in a designated hazardous

waste container for halogenated organic liquids.

Do not dispose of this chemical down the drain.

Visual Safety Guides
The following diagrams illustrate key safety workflows for handling 2-Chloroisophthalic acid.
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PPE Donning Sequence

Lab Coat Gloves Goggles Face Shield

Click to download full resolution via product page

Caption: Correct sequence for putting on Personal Protective Equipment (PPE).
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Spill Occurs
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Caption: Decision workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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